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Compound of Interest

Compound Name: 9-Bromoanthracene-d9

Cat. No.: B11762647 Get Quote

Technical Support Center: 9-Bromoanthracene-d9
This guide provides researchers, scientists, and drug development professionals with essential

information on the storage, handling, and troubleshooting for 9-Bromoanthracene-d9.

Frequently Asked Questions (FAQs)
Q1: What is 9-Bromoanthracene-d9?

A1: 9-Bromoanthracene-d9 is a deuterated form of 9-Bromoanthracene.[1] It is a stable

isotope-labeled compound often used as an internal standard or in various research

applications.[1][2] It typically appears as a white to light yellow crystalline powder.[3]

Q2: What are the key physicochemical properties of 9-Bromoanthracene-d9?

A2: The key properties are summarized in the table below.
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Property Value Reference

CAS Number 183486-02-4 [2]

Molecular Formula C₁₄D₉Br

Molecular Weight ~266.18 g/mol

Appearance
White to light yellow crystal

powder

Purity Typically >99%

Water Solubility Insoluble

IUPAC Name
9-Bromo-1,2,3,4,5,6,7,8,10-

nonadeuterioanthracene

Q3: What are the recommended storage conditions for 9-Bromoanthracene-d9?

A3: Proper storage is crucial to maintain the compound's integrity. Recommendations vary

slightly based on whether the compound is in solid form or dissolved in a solvent.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://clearsynth.com/product/9-bromoanthracene-d9
https://www.benchchem.com/product/b11762647?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11762647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form Temperature Duration
Storage
Recommendations

Solid (Powder) Room Temperature Up to 3 years

Keep container tightly

closed in a dry, cool,

and well-ventilated

place. Protect from

light.

2-8°C (Refrigerator)
Recommended for

long-term storage

-20°C Up to 3 years

In Solvent -80°C Up to 2 years

Ensure the container

is tightly sealed to

prevent solvent

evaporation and

contamination.

-20°C 1 to 12 months

Q4: What are the primary hazards associated with 9-Bromoanthracene-d9?

A4: 9-Bromoanthracene-d9 should be handled with care as it presents several health

hazards. It is classified as an irritant and is suspected of causing genetic defects. Key hazards

include:

Skin Irritation: Causes skin irritation upon contact.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled.

Mutagenicity: Suspected of causing genetic defects.

Incompatibilities: It is incompatible with strong oxidizing agents.
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Q5: What is the standard procedure for safely handling 9-Bromoanthracene-d9?

A5: Due to its hazardous nature, a strict handling protocol should be followed. Always handle

the compound in a well-ventilated area or a chemical fume hood. Ensure that eyewash stations

and safety showers are readily accessible.
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Preparation

Handling

Post-Handling

Consult Safety Data Sheet (SDS)

Work in a well-ventilated area
(e.g., chemical fume hood)

Wear appropriate PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Avoid dust formation

Weigh the required amount carefully

Avoid contact with skin, eyes, and clothing

Keep away from strong oxidizing agents

Tightly close container

Store under recommended conditions

Wash hands thoroughly

Dispose of waste in an
approved waste disposal plant

Click to download full resolution via product page

Caption: Safe handling workflow for 9-Bromoanthracene-d9.
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Q6: How do I prepare a stock solution of 9-Bromoanthracene-d9?

A6: Since 9-Bromoanthracene-d9 is insoluble in water, an organic solvent is required.

Dimethyl sulfoxide (DMSO) is a common choice. The following protocol outlines the preparation

of a stock solution.

Experimental Protocol: Stock Solution Preparation

Calculate Mass: Determine the mass of 9-Bromoanthracene-d9 needed to achieve the

desired molar concentration in your target volume.

Weigh Compound: Following the safe handling workflow, accurately weigh the solid

compound using a calibrated analytical balance.

Add Solvent: Add the appropriate volume of the chosen solvent (e.g., DMSO) to the vessel

containing the compound.

Promote Dissolution: Cap the vessel and mix thoroughly. Use a vortex mixer or sonication if

necessary to ensure the compound is fully dissolved.

Storage: Once dissolved, store the stock solution in a tightly sealed container at the

recommended temperature, typically -20°C or -80°C for long-term stability. Label the

container clearly with the compound name, concentration, solvent, and date of preparation.
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Start: Determine Target
Concentration & Volume

Calculate Required Mass

Weigh Compound Safely
in Fume Hood

Add Appropriate Volume
of Solvent (e.g., DMSO)

Mix to Dissolve
(Vortex/Sonicate if needed)

Is Solution Clear?

No

Store Solution at -20°C or -80°C
in a Tightly Sealed Vial

Yes

End: Labeled Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing a 9-Bromoanthracene-d9 stock solution.
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Q7: The compound has changed color from light yellow to a darker shade. Is it still usable?

A7: A significant color change may indicate degradation or contamination. The compound

should be stored away from light, as polycyclic aromatic hydrocarbons can be light-sensitive. If

you observe degradation, it is recommended to use a fresh batch for experiments where purity

is critical. You can consider running a purity check (e.g., HPLC) if you have the capability.

Q8: What should I do in case of a spill?

A8: For a small spill, you should:

Ensure the area is well-ventilated.

Wearing appropriate PPE, sweep up the solid material.

Avoid generating dust.

Collect the spilled material into a suitable container for disposal.

Dispose of the waste according to local, regional, and national regulations.

Q9: What are the first aid measures for accidental exposure?

A9: Immediate action is required in case of exposure. The following diagram outlines the

appropriate first aid response.
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Type of Exposure

Immediate First Aid Action

Accidental Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash off immediately with plenty
of soap and water for at least 15 minutes.

Remove contaminated clothing. [4, 5]

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Continue rinsing for at least 15 minutes. [4, 5]

Move person to fresh air.
Keep at rest in a position

comfortable for breathing. [4, 6]

Do NOT induce vomiting.
Rinse mouth with water. [4, 6]

Seek Medical Advice/Attention
For All Exposure Types

Click to download full resolution via product page

Caption: First aid protocol for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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